Cas no 2381628-72-2 ((2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid
• CAS No: 2381628-72-2
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 6575048
• PubChem ID: 165893579
• Update Time: 2025-08-02

(2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid
• EN300-1071560
• (2R)-2-{[(tert-butoxy)carbonyl][(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid
• 2381628-72-2

• Inchi： 1S/C13H20N2O4S/c1-8(11(16)17)15(12(18)19-13(3,4)5)6-10-7-20-9(2)14-10/h7-8H,6H2,1-5H3,(H,16,17)/t8-/m1/s1
• InChI Key： YOPYOUDKBUXVHI-MRVPVSSYSA-N
• SMILES： S1C(C)=NC(=C1)CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid

Comprehensive Overview of (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid (CAS No. 2381628-72-2)

(2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid (CAS No. 2381628-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring and tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its applications in medicinal chemistry and its potential as a building block for more complex molecules.

The molecular structure of (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid includes a chiral center at the 2-position, which is crucial for its stereospecific reactivity. The presence of the Boc group enhances its stability, making it a preferred choice for solid-phase peptide synthesis (SPPS). This compound is often used in the synthesis of peptide-based therapeutics, which are currently a hot topic in the pharmaceutical industry due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

In recent years, the demand for (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid has surged, driven by advancements in bioconjugation techniques and the growing interest in targeted drug delivery systems. Its compatibility with click chemistry and other modern synthetic methodologies makes it a versatile reagent. Additionally, the compound's thiazole moiety is known for its bioactivity, contributing to its use in the development of antimicrobial and anticancer agents.

From a commercial perspective, (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid is available in high purity grades, catering to the stringent requirements of pharmaceutical research and GMP manufacturing. Suppliers often highlight its low impurity profile and consistent quality, which are critical for reproducible results in drug discovery projects. The compound's CAS No. 2381628-72-2 is frequently referenced in patent literature, underscoring its importance in proprietary formulations.

One of the key advantages of (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid is its compatibility with automated synthesis platforms, which are increasingly adopted in high-throughput screening (HTS) environments. This aligns with the industry's shift toward AI-driven drug discovery, where efficiency and scalability are paramount. Researchers exploring machine learning in chemistry often seek such compounds to validate predictive models for molecular properties and reaction outcomes.

Environmental and regulatory considerations also play a role in the popularity of (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid. Unlike some traditional reagents, it is designed to minimize hazardous byproducts, aligning with the principles of green chemistry. This makes it a sustainable choice for labs aiming to reduce their carbon footprint while maintaining high synthetic yields.

In summary, (2R)-2-{(tert-butoxy)carbonyl(2-methyl-1,3-thiazol-4-yl)methylamino}propanoic acid (CAS No. 2381628-72-2) is a multifaceted compound with broad applications in pharmaceutical research, peptide synthesis, and drug development. Its unique structural features, combined with its compatibility with modern synthetic techniques, make it a valuable asset for scientists tackling some of the most pressing challenges in medicinal chemistry today.